Cas no 101421-10-7 (1H-Benzimidazole-1-methanol,5-nitro-)

1H-Benzimidazole-1-methanol,5-nitro- structure
101421-10-7 structure
Product Name:1H-Benzimidazole-1-methanol,5-nitro-
CAS No:101421-10-7
MF:C8H7N3O3
MW:193.159481287003
CID:124649
PubChem ID:459467
Update Time:2025-04-18

1H-Benzimidazole-1-methanol,5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-methanol,5-nitro-
    • 1-Benzimidazolemethanol,5-nitro- (6CI)
    • 1-Benzimidazolemethanol,5-nitro-(6CI)
    • (5-nitrobenzimidazol-1-yl)methanol
    • 101421-10-7
    • (5-Nitro-1H-benzo[d]imidazol-1-yl)methanol
    • 5-Nitro-1-benzimidazolemethanol
    • 1-benzimidazolemethanol,5-nitro-
    • Inchi: 1S/C8H7N3O3/c12-5-10-4-9-7-3-6(11(13)14)1-2-8(7)10/h1-4,12H,5H2
    • InChI Key: ACMITGLMJPPHMC-UHFFFAOYSA-N
    • SMILES: OCN1C=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 193.04881
  • Monoisotopic Mass: 193.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 83.9Ų

Experimental Properties

  • PSA: 81.19
  • LogP: 1.41750
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